1-([2,3'-Bipyridin]-4-ylmethyl)-3-(4-chlorobenzyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(2-pyridin-3-ylpyridin-4-yl)methyl]urea
• InChI: InChI=1S/C19H17ClN4O/c20-17-5-3-14(4-6-17)11-23-19(25)24-12-15-7-9-22-18(10-15)16-2-1-8-21-13-16/h1-10,13H,11-12H2,(H2,23,24,25)
• InChI Key: UAJIKMLYNRNDKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CC(=C2)CNC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN4O
• Molecular Weight: 352.8 g/mol

Description

1-([2,3'-Bipyridin]-4-ylmethyl)-3-(4-chlorobenzyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BPU, and it has been synthesized using different methods. BPU has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterocyclic Ureas: A study detailed the synthesis of heterocyclic ureas, highlighting their potential in forming hydrogen-bonded complexes and their utility in chemical synthesis. Such compounds have been examined for their structural properties and potential applications in developing new chemical entities (Perry S. Corbin et al., 2001).

Applications in Material Science

• Metal-Organic Frameworks (MOFs): Research has explored the synthesis of MOFs using bipyridylurea ligands, which demonstrates the role of anions in determining the structural assembly of these frameworks. MOFs have potential applications in catalysis, gas storage, and separation processes (P. Díaz et al., 2006).

Biological and Pharmaceutical Research

• Ureas in Drug Discovery: Urea derivatives have been examined for their biological activity, including their role in inhibiting enzymes or receptors, which could be relevant for the development of new therapeutics. For example, the design of urea derivatives as inhibitors for specific proteins has been a focus, suggesting potential pharmaceutical applications (Tristan E. Rose et al., 2010).

Analytical Chemistry Applications

• Detection of Chemical Contaminants: Studies have developed methods for detecting chemical contaminants in foods, such as pesticides, utilizing urea compounds. These methods aim to improve food safety by enabling rapid and sensitive detection of residues (H. Qian et al., 2016).